Cas no 2137549-00-7 ((1-Methylcyclohexyl)methanesulfinamide)

• Product Name: (1-Methylcyclohexyl)methanesulfinamide
• CAS No: 2137549-00-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5961487
• PubChem ID: 165460050
• Update Time: 2025-10-24

(1-Methylcyclohexyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• (1-methylcyclohexyl)methanesulfinamide
• 2137549-00-7
• EN300-732567
• (1-Methylcyclohexyl)methanesulfinamide

• Inchi： 1S/C8H17NOS/c1-8(7-11(9)10)5-3-2-4-6-8/h2-7,9H2,1H3
• InChI Key： GFVGANCJAUOUMN-UHFFFAOYSA-N
• SMILES： S(CC1(C)CCCCC1)(N)=O

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on (1-Methylcyclohexyl)methanesulfinamide

Introduction to (1-Methylcyclohexyl)methanesulfinamide (CAS No. 2137549-00-7)

(1-Methylcyclohexyl)methanesulfinamide, a compound with the CAS number 2137549-00-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a sulfinamide functional group attached to a 1-methylcyclohexyl backbone—has garnered attention for its potential applications in drug discovery and molecular recognition.

The structural framework of (1-Methylcyclohexyl)methanesulfinamide combines the versatility of the cyclohexane ring with the reactivity of the sulfinamide moiety. The cyclohexyl group, particularly in its substituted form as 1-methylcyclohexyl, introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Meanwhile, the sulfinamide group is a well-known pharmacophore, frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and participate in hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the conformational dynamics of such compounds. Studies indicate that the 1-methylcyclohexyl moiety can adopt multiple stable conformations, which can influence the compound's solubility, bioavailability, and binding affinity. This flexibility makes (1-Methylcyclohexyl)methanesulfinamide a promising candidate for further exploration in rational drug design.

In the realm of bioorganic synthesis, (1-Methylcyclohexyl)methanesulfinamide serves as a versatile intermediate. Its sulfinamide group can undergo various transformations, including nucleophilic substitution reactions, which are pivotal for constructing more complex molecular architectures. These transformations are often catalyzed by transition metals or organocatalysts, enabling precise control over reaction outcomes. Such synthetic strategies have been instrumental in developing novel scaffolds for therapeutic agents.

One of the most compelling aspects of (1-Methylcyclohexyl)methanesulfinamide is its potential in modulating biological pathways. The sulfinamide group is known to interact with a variety of biological targets, including enzymes and receptors. For instance, studies have shown that sulfinamides can serve as potent inhibitors of certain metabolic enzymes by competing with natural substrates or covalently modifying active sites. This mechanism has been exploited in the development of drugs targeting inflammatory diseases and cancer.

The 1-methylcyclohexyl moiety further enhances the compound's pharmacological profile by influencing its pharmacokinetic properties. The lipophilicity introduced by this group can improve membrane permeability, thereby increasing oral bioavailability—a critical factor for therapeutic efficacy. Additionally, the steric bulk provided by the methyl substituent can prevent unwanted interactions with non-target proteins, thereby enhancing selectivity.

Recent research has also explored the use of (1-Methylcyclohexyl)methanesulfinamide in designing probes for biochemical assays. Its well-defined structure allows for easy derivatization into fluorescent or luminescent probes, which can be used to study enzyme activity and protein-protein interactions in vitro. Such probes have been invaluable tools in understanding complex biological systems and identifying new drug targets.

The synthesis of (1-Methylcyclohexyl)methanesulfinamide presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale.

In conclusion, (1-Methylcyclohexyl)methanesulfinamide (CAS No. 2137549-00-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As our understanding of its chemical and biological properties continues to evolve, this compound is likely to play an increasingly important role in future drug discovery efforts.